68-54-2

4,5beta-Dihydrocortisone

In Stock

• CAS RN:
• 68-54-2

• Formula:
• C21H30O5

• InChI:
• InChI=1S/C21H30O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12,14-15,18,22,26H,3-11H2,1-2H3/t12-,14+,15+,18-,19+,20+,21+/m1/s1

• InChIKey:
• YCLWEYIBFOLMEM-FNLRALKVSA-N

• 4, 5beta-Dihydrocortisone belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, 4, 5beta-dihydrocortisone is considered to be a steroid lipid molecule. 4, 5beta-Dihydrocortisone is considered to be a practically insoluble (in water) and relatively neutral molecule. 4, 5beta-Dihydrocortisone has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 4, 5beta-dihydrocortisone is primarily located in the membrane (predicted from logP) and cytoplasm. In humans, 4, 5beta-dihydrocortisone is involved in the steroidogenesis pathway. 4, 5beta-Dihydrocortisone is also involved in several metabolic disorders, some of which include 17-alpha-hydroxylase deficiency (cyp17), the apparent mineralocorticoid excess syndrome pathway...

2-Amino-1-propene-1,1,3-tricarbonitrile

In Stock

• CAS RN:
• 868-54-2

• Formula:
• C6H4N4

• InChI:
• InChI=1S/C6H4N4/c7-2-1-6(10)5(3-8)4-9/h1,10H2

• InChIKey:
• BNHGNFYPZNDLAF-UHFFFAOYSA-N

• 2-Amino-1-propene-1,1,3-tricarbonitrile, also known as 2-Amino-1-propene-1,1,3-tricarbonitrile, is a useful research compound. Its molecular formula is C6H4N4 and its molecular weight is 132.12 g/mol. The purity is usually 95%.

Mesembrenone

In Stock

• CAS RN:
• 468-54-2

• Formula:
• C17H21NO3

• InChI:
• InChI=1S/C17H21NO3/c1-18-9-8-17(7-6-13(19)11-16(17)18)12-4-5-14(20-2)15(10-12)21-3/h4-7,10,16H,8-9,11H2,1-3H3/t16-,17-/m0/s1

• InChIKey:
• HDNHBCSWFYFPAN-IRXDYDNUSA-N

• Mesembrenone is a selective inhibitor of the serotonin transporter (SERT). Mesembrine and mesembrenone are the main alkaloids of Sceletium tortuosum, a plant species that was used for sedation and analgesia by the KhoiSan, previously known as Hottentots, a tribe in South Africa.

3-Phenylisoxazole-5-boronic acid

In Stock

• CAS RN:
• 5868-54-2

• Formula:
• C9H8BNO3

• InChI:
• InChI=1S/C9H8BNO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h1-6,12-13H

• InChIKey:
• VEJIQHRMIYFYPS-UHFFFAOYSA-N

• 3-Phenylisoxazole-5-boronic acid is a useful research compound. Its molecular formula is C9H8BNO3 and its molecular weight is 188.98 g/mol. The purity is usually 95%.

Calcium perrhenate

Usually In Stock

• CAS RN:
• 13768-54-2

• Formula:
• CaO8Re2

• InChI:
• InChI=1S/Ca.8O.2Re/q+2;;;;;;;2*-1;;

• InChIKey:
• XUEVHMHMCGDTGT-UHFFFAOYSA-N

• Calcium perrhenate is a useful research compound. Its molecular formula is CaO8Re2 and its molecular weight is 540.49 g/mol. The purity is usually 95%.

N-[(2-fluorophenyl)methyl]-2-methylcyclohexan-1-amine

• CAS RN:
• 924868-54-2

• Formula:
• C14H20FN

• InChI:
• InChI=1S/C14H20FN/c1-11-6-2-5-9-14(11)16-10-12-7-3-4-8-13(12)15/h3-4,7-8,11,14,16H,2,5-6,9-10H2,1H3

• InChIKey:
• WLBRGDAXJDAWQC-UHFFFAOYSA-N

• N-[(2-fluorophenyl)methyl]-2-methylcyclohexan-1-amine is a useful research compound. Its molecular formula is C14H20FN and its molecular weight is 221.31 g/mol. The purity is usually 95%.

2'-Fluoro-3-(4-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898768-54-2

• Formula:
• C15H12F2O

• InChI:
• InChI=1S/C15H12F2O/c16-12-8-5-11(6-9-12)7-10-15(18)13-3-1-2-4-14(13)17/h1-6,8-9H,7,10H2

• InChIKey:
• CPAILIMOEUQFJW-UHFFFAOYSA-N

• 2'-Fluoro-3-(4-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C15H12F2O and its molecular weight is 246.25 g/mol. The purity is usually 95%.

4-(4-isopropylphenyl)-6-methyl-N-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

In Stock

• CAS RN:
• 403668-54-2

• Formula:
• C21H23N3OS

• InChI:
• InChI=1S/C21H23N3OS/c1-13(2)15-9-11-16(12-10-15)19-18(14(3)22-21(26)24-19)20(25)23-17-7-5-4-6-8-17/h4-13,19H,1-3H3,(H,23,25)(H2,22,24,26)

• InChIKey:
• IEOLMTDIYBXRDH-UHFFFAOYSA-N

• 4-(4-isopropylphenyl)-6-methyl-N-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.

2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide

In Stock

• CAS RN:
• 869068-54-2

• Formula:
• C15H19N5O4S

• InChI:
• InChI=1S/C15H19N5O4S/c1-23-11-4-3-10(7-12(11)24-2)5-6-17-13(21)9-25-15-19-18-8-14(22)20(15)16/h3-4,7-8H,5-6,9,16H2,1-2H3,(H,17,21)

• InChIKey:
• QCJKWAIJHUOVAW-UHFFFAOYSA-N

• 2-[(4-amino-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C15H19N5O4S and its molecular weight is 365.41. The purity is usually 95%.

N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide

In Stock

• CAS RN:
• 885268-54-2

• Formula:
• C16H13ClN2OS

• InChI:
• InChI=1S/C16H13ClN2OS/c17-10-9-15(20)18-12-7-5-11(6-8-12)16-19-13-3-1-2-4-14(13)21-16/h1-8H,9-10H2,(H,18,20)

• InChIKey:
• DIUSZDWIBFNMFR-UHFFFAOYSA-N

• N-(4-(benzo[d]thiazol-2-yl)phenyl)-3-chloropropanamide is a useful research compound. Its molecular formula is C16H13ClN2OS and its molecular weight is 316.8 g/mol. The purity is usually 95%.

3-(4-bromophenyl)-7-(2-(4-(2-hydroxyethyl)piperazin-1-yl)ethoxy)-4H-chromen-4-one

In Stock

• CAS RN:
• 903868-54-2

• Formula:
• C23H25BrN2O4

• InChI:
• InChI=1S/C23H25BrN2O4/c24-18-3-1-17(2-4-18)21-16-30-22-15-19(5-6-20(22)23(21)28)29-14-12-26-9-7-25(8-10-26)11-13-27/h1-6,15-16,27H,7-14H2

• InChIKey:
• KAPHYIMDPNWSAD-UHFFFAOYSA-N

• 3-(4-bromophenyl)-7-(2-(4-(2-hydroxyethyl)piperazin-1-yl)ethoxy)-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H25BrN2O4 and its molecular weight is 473.367. The purity is usually 95%.

6-Cinnolinecarboxaldehyde

Usually In Stock

• CAS RN:
• 932368-54-2

• Formula:
• C9H6N2O

• InChI:
• InChI=1S/C9H6N2O/c12-6-7-1-2-9-8(5-7)3-4-10-11-9/h1-6H

• InChIKey:
• IUOAENPIDJIQPS-UHFFFAOYSA-N

• 6-Cinnolinecarboxaldehyde is a useful research compound. Its molecular formula is C9H6N2O and its molecular weight is 158.16 g/mol. The purity is usually 95%.

3,4-Dihydro-2H-benzo[1,4]thiazine-6-carbaldehyde

In Stock

• CAS RN:
• 615568-54-2

• Formula:
• C9H9NOS

• InChI:
• InChI=1S/C9H9NOS/c11-6-7-1-2-9-8(5-7)10-3-4-12-9/h1-2,5-6,10H,3-4H2

• InChIKey:
• TUVZNNYNOBQWNP-UHFFFAOYSA-N

• 3,4-Dihydro-2H-benzo[1,4]thiazine-6-carbaldehyde is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24 g/mol. The purity is usually 95%.

1-benzyl-3-(benzyloxy)-N-cyclopentyl-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014068-54-2

• Formula:
• C23H25N3O2

• InChI:
• InChI=1S/C23H25N3O2/c27-22(24-20-13-7-8-14-20)21-16-26(15-18-9-3-1-4-10-18)25-23(21)28-17-19-11-5-2-6-12-19/h1-6,9-12,16,20H,7-8,13-15,17H2,(H,24,27)

• InChIKey:
• RFBKFXRFJIEWDI-UHFFFAOYSA-N

• 1-benzyl-3-(benzyloxy)-N-cyclopentyl-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C23H25N3O2 and its molecular weight is 375.472. The purity is usually 95%.

1-[4-(5-Amino-3-phenyl-1H-pyrazol-1-yl)piperidin-1-yl]ethan-1-one

In Stock

• CAS RN:
• 1365968-54-2

• Formula:
• C16H20N4O

• InChI:
• InChI=1S/C16H20N4O/c1-12(21)19-9-7-14(8-10-19)20-16(17)11-15(18-20)13-5-3-2-4-6-13/h2-6,11,14H,7-10,17H2,1H3

• InChIKey:
• ZNZUXZFXKWIHAR-UHFFFAOYSA-N

• 1-[4-(5-Amino-3-phenyl-1H-pyrazol-1-yl)piperidin-1-yl]ethan-1-one is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.36. The purity is usually 95%.

1-[2-(1,3-Dioxolan-2-yl)ethyl]-3-nitro-1H-pyrazole

In Stock

• CAS RN:
• 1006568-54-2

• Formula:
• C8H11N3O4

• InChI:
• InChI=1S/C8H11N3O4/c12-11(13)7-1-3-10(9-7)4-2-8-14-5-6-15-8/h1,3,8H,2,4-6H2

• InChIKey:
• ISHYNLFBYIDLCD-UHFFFAOYSA-N

• 1-[2-(1,3-Dioxolan-2-yl)ethyl]-3-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C8H11N3O4 and its molecular weight is 213.19 g/mol. The purity is usually 95%.

2-Chloro-3-fluoro-5-methylphenol, 95%

In Stock

• CAS RN:
• 1807168-54-2

• Formula:
• C7H6ClFO

• InChI:
• InChI=1S/C7H6ClFO/c1-4-2-5(9)7(8)6(10)3-4/h2-3,10H,1H3

• InChIKey:
• AWDGZEYAAQLXGU-UHFFFAOYSA-N

• 2-Chloro-3-fluoro-5-methylphenol, 95% is a useful research compound. Its molecular formula is C7H6ClFO and its molecular weight is 160.57 g/mol. The purity is usually 95%.

3-(trifluoromethyl)-1H-indol-6-amine

In Stock

• CAS RN:
• 1132668-54-2

• Formula:
• C9H7F3N2

• InChI:
• InChI=1S/C9H7F3N2/c10-9(11,12)7-4-14-8-3-5(13)1-2-6(7)8/h1-4,14H,13H2

• InChIKey:
• PNZOMTCMXMIYQW-UHFFFAOYSA-N

• 3-(trifluoromethyl)-1H-indol-6-amine is a useful research compound. Its molecular formula is C9H7F3N2 and its molecular weight is 200.16. The purity is usually 95%.

2-(Cyclopentylthio)-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

In Stock

• CAS RN:
• 1705768-54-2

• Formula:
• C19H25N3O2S2

• InChI:
• InChI=1S/C19H25N3O2S2/c23-18(13-26-16-5-1-2-6-16)22-8-3-4-14(11-22)10-17-20-19(21-24-17)15-7-9-25-12-15/h7,9,12,14,16H,1-6,8,10-11,13H2

• InChIKey:
• XIHRICYALQXISB-UHFFFAOYSA-N

• 2-(Cyclopentylthio)-1-(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H25N3O2S2 and its molecular weight is 391.55. The purity is usually 95%.

3-(trifluoromethyl)-1H-indol-6-amine hydrochloride

• CAS RN:
• 1132668-54-2; 2007921-17-5

• Formula:
• C9H8ClF3N2

• InChI:
• InChI=1S/C9H7F3N2.ClH/c10-9(11,12)7-4-14-8-3-5(13)1-2-6(7)8;/h1-4,14H,13H2;1H

• InChIKey:
• WYUYNEXRVDJIDX-UHFFFAOYSA-N

• 3-(trifluoromethyl)-1H-indol-6-amine hydrochloride is a useful research compound. Its molecular formula is C9H8ClF3N2 and its molecular weight is 236.62. The purity is usually 95%.